1H-Isoindole-1,3(2H)-dione, 5-[5-[[2-iMino-3-(4-Methoxyphenyl)-4-oxo-5-thiazolidinylidene]Methyl]-2-furanyl]-

• Molecular Formula: C23H15N3O5S
• Molecular Weight: 445.4 g/mol
• IUPAC Name: 5-[5-[[2-imino-3-(4-methoxyphenyl)-4-oxo-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]isoindole-1,3-dione
• InChI: InChI=1S/C23H15N3O5S/c1-30-14-5-3-13(4-6-14)26-22(29)19(32-23(26)24)11-15-7-9-18(31-15)12-2-8-16-17(10-12)21(28)25-20(16)27/h2-11,24H,1H3,(H,25,27,28)
• InChI Key: XORDZCZUUCETFG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(O3)C4=CC5=C(C=C4)C(=O)NC5=O)SC2=N

Description

The compound “1H-Isoindole-1,3(2H)-dione, 5-[5-[[2-imino-3-(4-methoxyphenyl)-4-oxo-5-thiazolidinylidene]methyl]-2-furanyl]-” (CAS: 1420071-34-6) is a structurally complex molecule featuring a phthalimide (isoindole-1,3-dione) core fused with a thiazolidinone ring substituted with a 4-methoxyphenyl group. The thiazolidinone moiety is further conjugated to a furanyl linker, enhancing its electronic and steric properties . Phthalimide derivatives are renowned for their versatility in medicinal chemistry, often serving as precursors for bioactive molecules with anticonvulsant, anticancer, and antifungal activities .

Comparison with Similar Compounds

2-[4-(3-Methyl-5-thioxo-4-phenyl-1,2,4-triazolidin-3-yl)phenyl]isoindoline-1,3-dione (13c)

• Structure: Replaces the thiazolidinone with a triazolidine ring and introduces a phenyl group.
• Key Data :
  • Melting point: >300°C
  • IR peaks: 1785 cm⁻¹ (C=O, isoindole-dione), 1217 cm⁻¹ (C=S)
  • Yield: 42%
• The phenyl substituent may enhance lipophilicity compared to the 4-methoxyphenyl group .

1-((Dimethylamino)methyl)-5-nitro-3-(4-(3-(2-nitrophenyl)-4-oxothiazolidin-2-yl)phenyl imino)indolin-2-one (17)

• Structure: Features a nitro-substituted thiazolidinone and a dimethylaminomethyl group.
• Key Data :
  • Melting point: 202–204°C
  • IR peaks: 1731 cm⁻¹ (C=O), 1665 cm⁻¹ (C=N)
  • Yield: 79%
• The dimethylaminomethyl group introduces basicity, unlike the methoxy group in the target compound .

Derivatives with Varied Substituents on the Phthalimide Core

2-(2-Phenylethyl)-1H-isoindole-1,3(2H)-dione (13)

• Structure : Substituted with a phenylethyl group at the phthalimide nitrogen.
• Key Data :
  • Demonstrated anticonvulsant activity in PTZ and MES models .
• Comparison: The phenylethyl group enhances hydrophobicity, favoring blood-brain barrier penetration, whereas the target compound’s furanyl-thiazolidinone system may limit CNS accessibility .

Captan (3a,4,7,7a-tetrahydro-2-[(trichloromethylthio)]-1H-isoindole-1,3(2H)-dione)

• Structure : Contains a trichloromethylthio group and a tetrahydroisoindole core.
• Key Data: Melting point: 172°C Toxicity: Carcinogen, skin sensitizer .
• Comparison : Captan’s trichloromethylthio group confers potent fungicidal activity but introduces significant toxicity, absent in the target compound .

Pharmacological and Physicochemical Properties

Anticancer Activity

• The target compound’s derivative (with a methylphenyl group) showed cyclooxygenase inhibitory and anticancer activity in docking studies .
• Comparison : Compound 14 (5-nitro-2-phenylethyl-isoindole-dione) exhibited anticonvulsant properties but lacks documented anticancer activity .

Electrochemical Behavior

• 4-Amino-2-methyl-1H-isoindole-1,3(2H)-dione: Displays quasi-reversible reduction processes linked to radical anion formation .
• Comparison: The target compound’s iminothiazolidinone group may stabilize radical intermediates, altering redox behavior compared to amino-substituted analogues .

Data Tables

Table 1: Comparative Physicochemical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Yield (%)	Key IR Peaks (cm⁻¹)
Target Compound	414.73*	Not reported	Not reported	~1700 (C=O), ~1200 (C=S)
13c	414.42	>300	42	1785, 1217
17	546.00	202–204	79	1731, 1665
Captan	300.59	172	—	—

*Estimated based on molecular formula.

Q & A

Q. What are the established synthetic pathways for synthesizing this compound, and what are the critical reaction conditions?

The synthesis of isoindole-dione derivatives typically involves condensation reactions between substituted thiazolidinone precursors and furanyl-aldehydes. For example:

• Method A (Analogous to ): Refluxing 2-aminothiazol-4(5H)-one derivatives with sodium acetate and 3-formyl-indole-carboxylic acid in acetic acid (3–5 h), followed by recrystallization from DMF/acetic acid .
• Key variables: Reaction time (2.5–5 h), solvent choice (acetic acid for protonation), and stoichiometric ratios (e.g., 0.11 mol aldehyde per 0.1 mol thiazolidinone).

Q. Which spectroscopic techniques are most effective for characterizing the compound’s structure and purity?

• X-ray crystallography (as in ) resolves stereochemistry and confirms substituent positioning, particularly for thiazolidinylidene and isoindole-dione moieties .
• NMR and IR spectroscopy identify functional groups (e.g., 4-oxo-thiazolidinylidene at ~1700 cm⁻¹) and monitor reaction progress .
• High-resolution mass spectrometry (HRMS) validates molecular weight and fragmentation patterns .

Advanced Research Questions

Q. How can computational methods optimize reaction design for this compound?

• Quantum chemical calculations (e.g., DFT) model reaction pathways to predict intermediates and transition states, reducing trial-and-error experimentation .
• ICReDD’s approach (): Combines computational reaction path searches with experimental feedback loops to identify optimal conditions (e.g., solvent polarity, temperature) .
• Example: Simulating the coupling of thiazolidinone and furanyl groups to assess steric/electronic effects .

Q. How should researchers address contradictions in biological activity data across studies?

• Comparative analysis framework (): Systematically compare assay conditions (e.g., cell lines, concentrations) and validate using orthogonal methods (e.g., SPR vs. fluorescence polarization) .
• Statistical Design of Experiments (DoE) (): Use factorial designs to isolate variables (e.g., pH, temperature) causing discrepancies in bioactivity measurements .

Q. What strategies improve yield and selectivity in multi-step syntheses?

• Membrane separation technologies (): Purify intermediates via nanofiltration to remove byproducts (e.g., unreacted thiazolidinone) before proceeding to subsequent steps .
• Process control automation (): Implement AI-driven monitoring (e.g., via COMSOL Multiphysics) to adjust reaction parameters in real time .

Methodological Notes

• Avoiding oxidative degradation (): Store the compound under inert gas (N₂/Ar) and avoid prolonged exposure to light due to the 4-oxo-thiazolidinylidene group’s sensitivity .
• Handling data inconsistencies : Use collaborative platforms (e.g., Projects Streetfair, ) to crowdsource validation experiments across labs .